Cas no 882750-23-4 (2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol)

• Product Name: 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol
• CAS No: 882750-23-4
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• MDL: MFCD08064885
• CID: 5232790
• Update Time: 2026-03-08

2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol

• MDL： MFCD08064885
• Inchi： 1S/C4H7N3OS/c8-1-2-9-4-5-3-6-7-4/h3,8H,1-2H2,(H,5,6,7)
• InChI Key： AAUDDEVGIAWLCV-UHFFFAOYSA-N
• SMILES： C(O)CSC1NN=CN=1

Additional information on 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol

Recent Advances in the Study of 2-(1H-1,2,4-Triazol-5-ylsulfanyl)ethan-1-ol (CAS: 882750-23-4): A Comprehensive Research Brief

The compound 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol (CAS: 882750-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-thioether-ethanol structure, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This brief aims to summarize the latest findings and highlight the compound's relevance in contemporary research.

One of the key areas of interest is the compound's role as a building block for novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This finding opens new avenues for addressing the global challenge of antimicrobial resistance.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in cancer therapy. A preprint available on bioRxiv (2024) reported that 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol derivatives showed selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The study utilized molecular docking simulations to elucidate the compound's interaction with key oncogenic targets, providing a structural basis for further optimization of its anticancer activity.

The synthetic accessibility of 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol has also been a focus of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis route (published in Organic Process Research & Development, 2023) that significantly improved the scalability of production. This advancement is particularly important for facilitating future preclinical and clinical studies, as it addresses previous challenges in obtaining sufficient quantities of the compound for comprehensive biological evaluation.

From a structural perspective, computational studies have provided insights into the compound's unique physicochemical properties. Quantum mechanical calculations (Journal of Chemical Information and Modeling, 2023) revealed that the thioether linkage in 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol contributes to its remarkable metabolic stability while maintaining favorable solubility characteristics. This balance between stability and bioavailability makes it an attractive candidate for further medicinal chemistry optimization.

Looking forward, several research groups have announced plans to explore the compound's potential in neurological applications, particularly in targeting neurodegenerative diseases. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that certain analogs of 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol might modulate key pathways involved in neuroinflammation and protein aggregation, though these findings await peer-reviewed publication.

In conclusion, 2-(1H-1,2,4-triazol-5-ylsulfanyl)ethan-1-ol (CAS: 882750-23-4) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities across multiple therapeutic areas, combined with recent advances in synthetic accessibility and structural understanding, position it as a compound of significant interest for future drug discovery efforts. Continued research into its mechanism of action and structure-activity relationships will likely yield valuable insights for the development of novel therapeutic agents.